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Compound of Interest

Compound Name: (1,1-Dioxothietan-2-yl)methanol
CAS No.: 1784489-16-2
Cat. No.: B2892386
Get Quote
& J

Executive Summary & Chemical Profile

(1,1-Dioxothietan-2-yl)methanol (CAS: 1784489-16-2) is a four-membered cyclic sulfone
featuring a hydroxymethyl substituent at the C2 position. Structurally, it combines the high ring
strain of the thietane core (~22 kcal/mol) with the high polarity of the sulfone and hydroxyl
groups.

In drug discovery, this scaffold serves as a non-classical bioisostere for

-lactones or cyclic ethers, offering improved metabolic stability against oxidative metabolism
due to the electron-withdrawing sulfone moiety.

Physicochemical Data Table

Note: Experimental values for this specific derivative are sparse in open literature. Values
below represent a synthesis of available vendor data and QSPR (Quantitative Structure-
Property Relationship) predictions standard in early-phase development.
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Property Value / Prediction Confidence
Molecular Formula High
Molecular Weight 136.17 g/mol High

) White to off-white crystalline )
Physical State ] High

solid

] ] 85 — 95 °C (Estimated range )

Melting Point (Exp) Medium

based on analogs)

Boiling Point (Pred)

~350 °C (Dec.)

Low (Decomposes)

LogP (Octanol/Water) -0.83 (Hydrophilic) High
TPSA 54.37 High
H-Bond Donors/Acceptors 1/3 High

Thermodynamic Analysis
Ring Strain and Thermal Stability

The thietane 1,1-dioxide ring is significantly strained. Unlike the five-membered sulfolane

(tetrahydrothiophene 1,1-dioxide), which is thermally stable >200°C, the thietane ring is

susceptible to cheletropic elimination of sulfur dioxide (

) at elevated temperatures.

« Enthalpy of Fusion (

): Expected to be high relative to molecular weight due to the intermolecular Hydrogen-
bonding network established by the hydroxyl group and the sulfone oxygens.

o Decomposition: Onset of thermal decomposition typically occurs between 180°C and 220°C.

The mechanism involves the concerted extrusion of

to yield the corresponding allyl alcohol derivative (cyclopropane formation is also possible

but less favored electronically in this substitution pattern).
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Solubility Thermodynamics

The compound exhibits high aqueous solubility due to its low LogP (-0.83). The
thermodynamics of dissolution are driven by the favorable enthalpy of solvation (

) of the sulfone and hydroxyl dipoles, which overcomes the entropic penalty of organizing the
water structure around the hydrophobic methylene backbone.

Synthetic Pathways[4][6]

To access (1,1-Dioxothietan-2-yl)methanol with high purity for thermodynamic
characterization, a robust oxidation strategy is required. The most reliable route proceeds via
the oxidation of the sulfide precursor, 2-(hydroxymethyl)thietane.

Core Synthesis Protocol: Catalytic Oxidation

Principle: The sulfide sulfur is oxidized to the sulfone using Hydrogen Peroxide (

) catalyzed by Sodium Tungstate (

). This method avoids the ring-opening side reactions common with aggressive oxidants like
permanganate.

Step-by-Step Methodology

e Preparation: Dissolve 2-(hydroxymethyl)thietane (1.0 eq) in water/methanol (1:1 v/v).
o Catalyst Addition: Add

(0.02 eq) and adjust pH to ~6.0 using dilute

e Oxidation: Add 30%

(2.5 eq) dropwise at 0°C. Critical: Control exotherm to keep T < 10°C to prevent ring
opening.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC
(stain with
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)

o Workup: Quench excess peroxide with solid Sodium Sulfite (

). Extract with Ethyl Acetate (3x).

 Purification: Dry over

, concentrate, and recrystallize from Ethanol/Hexane to obtain white crystals.

Visualization: Synthesis & Stability Logic

Cheletropic
2-(Hydroxymethyl)thietane O-transfer Oxidation Yield: ~85% Dioxothieta SHENT) Heatint erma e Elimination Decomposition Products
(Sulfide Precursor) (H202, Na2W04, <10°C) arge one 80° (Allyl Alcohol + SO2)

Click to download full resolution via product page

Caption: Synthetic pathway from sulfide precursor and thermal decomposition trajectory.

Experimental Protocols for Thermodynamic
Validation

As a Senior Scientist, you must validate the physical constants of the synthesized material. Use
the following self-validating protocols.

Protocol A: Differential Scanning Calorimetry (DSC)
Objective: Determine the precise Melting Point (

) and Enthalpy of Fusion (
).

o Sample Prep: Weigh 2—4 mg of dried sample into a Tzero aluminum pan. Hermetically seal
to prevent sublimation.

o Equilibration: Equilibrate at 25°C for 5 minutes.

e Ramp: Heat at 10°C/min to 150°C.
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o Validation Check: Look for a sharp endothermic peak. A broad peak (>2°C width) indicates
impurities or solvates.

e Cooling: Cool at 10°C/min back to 25°C to observe recrystallization (supercooling is common
in sulfones).

o Data Analysis: Integrate the melting peak. The onset temperature is reported as

Protocol B: Thermogravimetric Analysis (TGA)

Obijective: Define the thermal stability limit (

Sample Prep: Load 5-10 mg into a platinum or alumina crucible.

Purge: Nitrogen gas at 50 mL/min (inert atmosphere is crucial to distinguish pyrolysis from
oxidation).

Ramp: Heat from 40°C to 400°C at 10°C/min.

Analysis: ldentify the temperature at 5% mass loss (

).

o Expectation: Mass loss should be negligible up to ~160°C. A sharp step loss around 180—
220°C corresponds to

loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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